Cas no 864437-28-5 (Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate
• CAS No: 864437-28-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD19691828
• CID: 4254994
• PubChem ID: 49767430
• Update Time: 2025-07-19

Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-amino-5-(phenylmethyl)-, methyl ester
• methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate
• MFCD19691828
• methyl 2-amino-5-benzylthiazole-4-carboxylate
• 2-Amino-5-benzyl-thiazole-4-carboxylic acid methyl ester
• GS4121
• BBL033112
• STL243224
• VS-11822
• ALBB-028089
• methyl 2-amino-5-benzyl-thiazole-4-carboxylate
• CHEMBL1822875
• EN300-7391640
• methyl2-amino-5-benzyl-1,3-thiazole-4-carboxylate
• AKOS021982523
• 864437-28-5
• Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate

• MDL： MFCD19691828
• Inchi： 1S/C12H12N2O2S/c1-16-11(15)10-9(17-12(13)14-10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： SYBQNCMETFYWLO-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=CC=C2)=C(C(OC)=O)N=C1N

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate

Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate (CAS No. 864437-28-5): A Comprehensive Overview

Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate (CAS No. 864437-28-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the thiazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both amino and benzyl substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate consists of a thiazole ring system linked to a carboxylate group and an amino group at the 2-position, with a benzyl group at the 5-position. This specific arrangement of functional groups contributes to its versatility in chemical modifications and biological interactions. The thiazole core is particularly interesting because it is a common motif in many biologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been a growing interest in thiazole derivatives as potential drug candidates due to their ability to interact with various biological targets. For instance, studies have shown that compounds containing the thiazole ring can inhibit enzymes involved in metabolic pathways relevant to diseases such as cancer, diabetes, and infectious disorders. The amino and benzyl groups in Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate provide additional sites for chemical modification, allowing researchers to fine-tune the compound's pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The carboxylate group can be used to form esters or amides, while the amino group can undergo acylation or alkylation reactions. These transformations make Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

Recent research has also explored the pharmacological activity of derivatives of this compound. For example, studies have indicated that certain thiazole-based molecules exhibit anti-proliferative effects on cancer cell lines by inhibiting key signaling pathways involved in cell growth and survival. The presence of both amino and benzyl groups in Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate may contribute to its ability to interact with these targets effectively.

The synthesis of Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as carboxylation and benzylation. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is crucial for both academic research and industrial applications.

The biological evaluation of Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of enzymes such as carbonic anhydrase, which is relevant for treating conditions like glaucoma and altitude sickness. Additionally, derivatives of this compound have shown activity against bacterial pathogens by interfering with essential bacterial enzymes or metabolic processes.

The versatility of Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate extends beyond its use as a synthetic intermediate. It can also serve as a scaffold for structure-based drug design, where computational methods are used to predict how the compound interacts with biological targets at the molecular level. This approach has led to the discovery of novel drug candidates with improved pharmacokinetic properties and reduced side effects.

In conclusion, Methyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate (CAS No. 864437-28-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain an important asset in the quest for innovative therapeutic solutions.